2-Bromo-4-methoxy-N-methylaniline

• Molecular Formula: C8H10BrNO
• Molecular Weight: 216.07 g/mol
• IUPAC Name: 2-bromo-4-methoxy-N-methylaniline
• InChI: InChI=1S/C8H10BrNO/c1-10-8-4-3-6(11-2)5-7(8)9/h3-5,10H,1-2H3
• InChI Key: GEPQEPRWTCFHBI-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C=C1)OC)Br

Description

2-Bromo-4-methoxy-N-methylaniline (C₈H₁₀BrNO) is a substituted aniline derivative featuring a bromine atom at the ortho position, a methoxy group at the para position, and an N-methyl substituent. This compound serves as a critical intermediate in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions. For instance, it has been utilized in the synthesis of gold(I)-catalyzed cyclization products, achieving moderate yields (17%) under optimized conditions involving PdCl₂(PPh₃)₂ and CuI in DMF . Its structural attributes—electron-withdrawing bromine and electron-donating methoxy and methyl groups—render it versatile in constructing complex heterocycles and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Bromo-4-methoxy-N-methylaniline can be synthesized through several synthetic routes. One common method involves the bromination of 4-methoxy-N-methylaniline using bromine or a brominating agent under controlled conditions. The reaction typically takes place in an organic solvent such as dichloromethane or chloroform, and the temperature is maintained at a low level to prevent over-bromination.

Industrial Production Methods

In an industrial setting, the production of 2-Bromo-4-methoxy-N-methylaniline may involve large-scale bromination processes using automated reactors. The reaction conditions are optimized to ensure high yield and purity of the product. The use of catalysts and advanced purification techniques, such as recrystallization and chromatography, may also be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-methoxy-N-methylaniline undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form amines.

Coupling Reactions: It can participate in coupling reactions such as Suzuki-Miyaura coupling to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide or potassium hydroxide in an aqueous or alcoholic medium.

Oxidation: Reagents such as potassium permanganate or chromium trioxide are used under acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed in anhydrous solvents.

Major Products Formed

Substitution: Products include derivatives with various functional groups replacing the bromine atom.

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and other reduced forms of the compound.

Scientific Research Applications

2-Bromo-4-methoxy-N-methylaniline has several applications in scientific research:

Organic Synthesis: It is used as an intermediate in the synthesis of complex organic molecules.

Medicinal Chemistry: The compound is explored for its potential pharmacological properties and as a building block for drug development.

Material Science: It is used in the synthesis of polymers and advanced materials with specific properties.

Biological Studies: The compound is studied for its interactions with biological molecules and potential therapeutic effects.

Mechanism of Action

The mechanism of action of 2-Bromo-4-methoxy-N-methylaniline involves its interaction with molecular targets such as enzymes and receptors. The bromine and methoxy groups play a crucial role in modulating the compound’s reactivity and binding affinity. The compound can inhibit or activate specific pathways, leading to various biological effects. Detailed studies on its mechanism of action are essential for understanding its potential therapeutic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Stability

a. Halogen and Alkoxy Substitutions

• 4-Bromo-N-(4-methoxybenzyl)-2-nitroaniline (C₁₄H₁₃BrN₂O₃) : This compound shares a bromine and methoxy group but introduces a nitro group and a benzyl substituent. The nitro group significantly increases reactivity in electrophilic substitution, while the benzyl moiety enhances steric hindrance, reducing crystallization efficiency compared to 2-bromo-4-methoxy-N-methylaniline .
• 4-Bromo-2-chloroaniline (C₆H₅BrClN) : Lacking methoxy and N-methyl groups, this derivative exhibits stronger intermolecular N–H⋯N and N–H⋯Br hydrogen bonding, leading to planar crystal packing and higher melting points .

b. N-Alkyl Substitutions

• 4-Bromo-2,N,N-trimethylaniline (C₉H₁₂BrN): The addition of two methyl groups at the nitrogen atom increases steric bulk, reducing nucleophilicity compared to the mono-methylated analogue. This modification also lowers solubility in polar solvents like methanol .
• 4-Methoxy-2-methyl-N-(o-tolyl)aniline (C₁₅H₁₇NO): Synthesized via Pd(dppf)Cl₂-mediated coupling, this compound demonstrates how replacing bromine with a methyl group (at position 2) enhances electron density at the aromatic ring, favoring Ullmann-type coupling reactions .

Structural and Crystallographic Comparisons

• (E)-4-Bromo-N-{(E)-3-[(4-bromo-2-methylphenyl)imino]butan-2-ylidene}-2-methylaniline (C₁₈H₁₈Br₂N₂): This dimeric Schiff base derivative forms an orthorhombic crystal system (space group Pbca) with unit cell dimensions a = 13.625 Å, b = 7.495 Å, c = 17.029 Å. Its extended conjugation and rigid imine backbone contrast with the flexibility of 2-bromo-4-methoxy-N-methylaniline, which lacks such π-system delocalization .
• 4-Bromo-N-(3,4,5-trimethoxybenzylidene)aniline: The introduction of three methoxy groups creates a more electron-rich aromatic system, altering UV-Vis absorption spectra and reducing thermal stability compared to the mono-methoxy analogue .

Data Tables: Key Properties of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Synthesis Method	Notable Properties	Reference
2-Bromo-4-methoxy-N-methylaniline	C₈H₁₀BrNO	216.08	Br (2), OMe (4), N-Me	Pd/Cu-catalyzed cross-coupling	Moderate yield (17%), flexible
4-Bromo-2,N,N-trimethylaniline	C₉H₁₂BrN	214.10	Br (4), N-Me₂, Me (2)	Alkylation of primary amine	Low polar solubility
2-Bromo-N-(2-bromo-4-methylphenyl)-4-methylaniline	C₁₄H₁₃Br₂N	355.07	Br (2, 2'), Me (4, 4')	Sequential bromination	High steric hindrance
4-Bromo-5-fluoro-2-methylaniline	C₇H₇BrFN	204.04	Br (4), F (5), Me (2)	Halogen exchange	Volatile, reactive